Cas no 61845-76-9 (Butanal, 2,3-dihydroxy-3-methyl-)

Butanal, 2,3-dihydroxy-3-methyl- structure
61845-76-9 structure
Product Name:Butanal, 2,3-dihydroxy-3-methyl-
CAS No:61845-76-9
MF:C5H10O3
MW:118.131102085114
CID:464772
PubChem ID:71391745
Update Time:2025-04-19

Butanal, 2,3-dihydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Butanal, 2,3-dihydroxy-3-methyl-
    • 2,3-dihydroxy-3-methylbutanal
    • 61845-76-9
    • DTXSID80813574
    • SCHEMBL15658012
    • Inchi: 1S/C5H10O3/c1-5(2,8)4(7)3-6/h3-4,7-8H,1-2H3
    • InChI Key: YDXYYBJRCIQQSF-UHFFFAOYSA-N
    • SMILES: OC(C)(C)C(C=O)O

Computed Properties

  • Exact Mass: 118.063
  • Monoisotopic Mass: 118.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent